Cas no 477871-95-7 (2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE)

• Product Name: 2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE
• CAS No: 477871-95-7
• MF: C₁₃H₁₂N₂O₂
• MW: 228
• MDL: MFCD02102448
• CID: 3028588
• Update Time: 2025-06-13

2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE

• MDL： MFCD02102448

Additional information on 2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE

Introduction to 2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE (CAS No. 477871-95-7)

2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE, identified by its Chemical Abstracts Service (CAS) number 477871-95-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a 1-methyl-1H-pyrrol-2-yl moiety linked to a phenylacetamide backbone, which suggests promising interactions with biological targets, particularly enzymes and receptors involved in disease pathways.

The 1-methyl-1H-pyrrol ring is a common pharmacophore in drug discovery, known for its ability to modulate biological activity through hydrogen bonding and hydrophobic interactions. In contrast, the phenylacetamide moiety is frequently incorporated into therapeutic agents due to its stability and favorable pharmacokinetic properties. The combination of these structural elements in 2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE makes it a versatile scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies indicate that the 1-methyl-1H-pyrrol ring can serve as a key interaction point with target proteins, while the phenylacetamide group provides additional binding contacts. This dual functionality has been exploited in the development of inhibitors for enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE is its potential as a lead compound for drug discovery. Researchers have utilized structure-based drug design strategies to optimize its activity against specific biological targets. For instance, modifications to the phenylacetamide moiety have been shown to enhance binding affinity while maintaining solubility and metabolic stability. These findings align with current trends in medicinal chemistry, where small-molecule inhibitors are being designed to achieve high selectivity and efficacy.

The synthesis of 2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE involves multi-step organic reactions, including cyclization, condensation, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality intermediates that can be further modified to generate libraries of bioactive compounds.

In vitro studies have demonstrated that derivatives of this compound exhibit promising pharmacological effects. For example, certain analogs have shown inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, preliminary data suggest that modifications to the 1-methyl-1H-pyrrol ring can alter the compound’s interaction with biological targets, leading to enhanced potency or selectivity. Such findings underscore the importance of fine-tuning molecular structure in drug development.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the process of identifying promising candidates like 2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE. Predictive models can analyze large datasets to identify structural features that correlate with biological activity, allowing researchers to prioritize compounds for experimental validation. This approach has been particularly effective in identifying novel scaffolds with unique mechanisms of action.

Future research directions may explore the role of this compound in therapeutic contexts beyond traditional drug development. For instance, its potential as an intermediate in the synthesis of biologics or as a tool compound for mechanistic studies could open new avenues for exploration. The versatility of its structural framework suggests that it may find applications in multiple domains of chemical biology.

In conclusion, 2-(1-METHYL-1H-PYRROL-2-YL)-2-OXO-N-PHENYLACETAMIDE (CAS No. 477871-95-7) represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activity. Its combination of a 1-methyl-1H-pyrrol moiety and a phenylacetamide backbone offers opportunities for designing novel therapeutics targeting various diseases. As computational methods and synthetic techniques continue to evolve, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.